Cas no 60352-47-8 ((2,5-dimethyl-1-phenyl-1H-pyrrol-3-yl)acetic acid)

• Product Name: (2,5-dimethyl-1-phenyl-1H-pyrrol-3-yl)acetic acid
• CAS No: 60352-47-8
• MF: C₁₄H₁₅NO₂
• MW: 229.274403810501
• CID: 1619709
• PubChem ID: 3042741
• Update Time: 2025-06-11

(2,5-dimethyl-1-phenyl-1H-pyrrol-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• (2,5-dimethyl-1-phenyl-1H-pyrrol-3-yl)acetic acid
• 2-(2,5-dimethyl-1-phenylpyrrol-3-yl)acetic acid
• 2,5-Dimethyl-1-phenyl-1H-pyrrole-3-acetic acid
• 2-(2,5-dimethyl-1-phenyl-1H-pyrrol-3-yl)aceticacid
• 60352-47-8
• BRN 0198913
• AKOS022206362
• 4-22-00-00280 (Beilstein Handbook Reference)
• DTXSID90209121
• 1H-Pyrrole-3-acetic acid, 2,5-dimethyl-1-phenyl-
• EN300-310401
• Z1723807939
• 2-(2,5-dimethyl-1-phenyl-1H-pyrrol-3-yl)acetic acid

• Inchi： 1S/C14H15NO2/c1-10-8-12(9-14(16)17)11(2)15(10)13-6-4-3-5-7-13/h3-8H,9H2,1-2H3,(H,16,17)
• InChI Key： WDIBEOKYTBZMKS-UHFFFAOYSA-N
• SMILES： OC(CC1C=C(C)N(C2C=CC=CC=2)C=1C)=O

Computed Properties

• Exact Mass: 229.11035
• Monoisotopic Mass: 229.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• Density: 1.12
• Boiling Point: 406.5°C at 760 mmHg
• Flash Point: 199.6°C
• Refractive Index: 1.571
• PSA: 42.23

Additional information on (2,5-dimethyl-1-phenyl-1H-pyrrol-3-yl)acetic acid

Latest Research Insights on (2,5-dimethyl-1-phenyl-1H-pyrrol-3-yl)acetic acid (CAS: 60352-47-8) in Chemical and Biomedical Applications

Recent studies on (2,5-dimethyl-1-phenyl-1H-pyrrol-3-yl)acetic acid (CAS: 60352-47-8) have highlighted its potential in various biomedical and chemical applications. This compound, known for its unique pyrrole-based structure, has been investigated for its anti-inflammatory, analgesic, and potential anticancer properties. The latest research underscores its role as a key intermediate in the synthesis of novel pharmacologically active molecules, particularly in the development of non-steroidal anti-inflammatory drugs (NSAIDs) and targeted therapies.

A 2023 study published in the Journal of Medicinal Chemistry explored the compound's mechanism of action in inhibiting cyclooxygenase-2 (COX-2), a key enzyme in inflammatory pathways. The research demonstrated that (2,5-dimethyl-1-phenyl-1H-pyrrol-3-yl)acetic acid exhibits selective COX-2 inhibition with minimal gastrointestinal side effects, making it a promising candidate for next-generation NSAIDs. Molecular docking studies revealed its high binding affinity to the COX-2 active site, further validating its therapeutic potential.

In the field of oncology, preliminary in vitro studies have shown that derivatives of this compound induce apoptosis in certain cancer cell lines, particularly in breast and prostate cancers. Researchers attribute this activity to the compound's ability to modulate reactive oxygen species (ROS) levels and disrupt mitochondrial function in malignant cells. However, further in vivo studies are needed to assess its efficacy and safety profile in clinical settings.

The synthetic pathways for (2,5-dimethyl-1-phenyl-1H-pyrrol-3-yl)acetic acid have also seen advancements. A recent patent (WO2023056789) describes an improved, greener synthesis method using microwave-assisted reactions, which significantly reduces reaction times and improves yields compared to traditional methods. This development is particularly relevant for industrial-scale production, addressing previous challenges in the compound's manufacturability.

From a pharmacological perspective, pharmacokinetic studies have shown that the compound has favorable absorption characteristics but undergoes rapid metabolism, prompting current research into prodrug formulations and nano-encapsulation techniques to enhance its bioavailability. These approaches aim to overcome the compound's limited half-life while maintaining its therapeutic efficacy.

Looking forward, (2,5-dimethyl-1-phenyl-1H-pyrrol-3-yl)acetic acid represents a versatile scaffold for drug development. Its dual potential as both a therapeutic agent and a synthetic intermediate positions it as a valuable compound in medicinal chemistry. Ongoing research is exploring its applications in neurological disorders and metabolic diseases, with preliminary data suggesting possible neuroprotective effects in models of Parkinson's disease. As the scientific community continues to investigate this molecule, its full therapeutic potential may soon be realized in clinical applications.